molecular formula C9H13N B8367924 2-(2-Cyclopropylethyl)pyrrole

2-(2-Cyclopropylethyl)pyrrole

Cat. No. B8367924
M. Wt: 135.21 g/mol
InChI Key: DLGAUSAKOKGCPM-UHFFFAOYSA-N
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Description

2-(2-Cyclopropylethyl)pyrrole is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21 g/mol. The purity is usually 95%.
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properties

Product Name

2-(2-Cyclopropylethyl)pyrrole

Molecular Formula

C9H13N

Molecular Weight

135.21 g/mol

IUPAC Name

2-(2-cyclopropylethyl)-1H-pyrrole

InChI

InChI=1S/C9H13N/c1-2-9(10-7-1)6-5-8-3-4-8/h1-2,7-8,10H,3-6H2

InChI Key

DLGAUSAKOKGCPM-UHFFFAOYSA-N

Canonical SMILES

C1CC1CCC2=CC=CN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of cis-/trans-2-(2-cyclopropylvinyl)-pyrrole (1.7 g., 0.073 mole) in ethanol (100 ml.) was hydrogenated over 10% palladium on charcoal at room temperature and 3.5 kg./cm2 (50 p.s.i.). The solution was filtered, the solvent evaporated and the residue distilled to give the required 2-(2-cyclopropylethyl)pyrrole as an oil (4.93 g.), B.P. 100°-103°./13 mm.
Quantity
1.7 g
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100 mL
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0 (± 1) mol
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